Cas no 2228155-99-3 (2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: 2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2228155-99-3
• MF: C₈H₁₄ClN₃O
• MW: 203.669260501862
• CID: 6440866
• PubChem ID: 165967531
• Update Time: 2025-07-21

2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol
• 2228155-99-3
• EN300-1979020

• Inchi： 1S/C8H14ClN3O/c1-5-6(8(2,10)4-13)7(9)12(3)11-5/h13H,4,10H2,1-3H3
• InChI Key： GKTAXFRTZGLIRL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C(C)(CO)N

Computed Properties

• Exact Mass: 203.0825398g/mol
• Monoisotopic Mass: 203.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol

Research Brief on 2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol (CAS: 2228155-99-3): Recent Advances and Applications

The compound 2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol (CAS: 2228155-99-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and amino alcohol functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its efficient production via a multi-step process involving the condensation of 5-chloro-1,3-dimethyl-1H-pyrazole-4-carbaldehyde with nitroethane, followed by reduction. The study emphasized the compound's high purity (>98%) and stability under physiological conditions, making it a viable candidate for further pharmacological investigations.

Pharmacological evaluations have revealed that 2-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol exhibits notable activity as a modulator of GABA_A receptors. In vitro assays demonstrated its ability to enhance GABAergic neurotransmission, suggesting potential applications in anxiety and epilepsy treatment. Moreover, its anti-inflammatory properties were validated in murine models, where it significantly reduced pro-inflammatory cytokine levels, positioning it as a candidate for autoimmune disease therapy.

Recent patent filings (e.g., WO2023056123) have expanded the compound's utility, proposing its use in combination therapies with existing CNS drugs to improve efficacy and reduce side effects. Structural analogs have also been synthesized to optimize pharmacokinetic properties, with several derivatives showing improved blood-brain barrier penetration in preclinical models.

Ongoing clinical trials are investigating the safety profile of this compound in Phase I studies, with preliminary data indicating good tolerability at therapeutic doses. Researchers are particularly interested in its low cytotoxicity profile compared to traditional pyrazole-containing drugs, as evidenced by hepatocyte viability assays.

Future research directions include exploring its potential in neurodegenerative diseases, given its neuroprotective effects observed in cell cultures exposed to oxidative stress. The compound's unique chemical structure continues to inspire novel drug design strategies, particularly in the development of next-generation psychotropic medications with improved selectivity and reduced off-target effects.